Cas no 29822-14-8 (Benzenesulfonamide,N-(2,6-dimethyl-4-pyrimidinyl)-4-[2-(5-hexyl-2,4-dihydroxyphenyl)diazenyl]-)

• Product Name: Benzenesulfonamide,N-(2,6-dimethyl-4-pyrimidinyl)-4-[2-(5-hexyl-2,4-dihydroxyphenyl)diazenyl]-
• CAS No: 29822-14-8
• MF: C₂₄H₂₉N₅O₄S
• MW: 483.583163976669
• CID: 269486
• PubChem ID: 271028
• Update Time: 2025-04-19

Benzenesulfonamide,N-(2,6-dimethyl-4-pyrimidinyl)-4-[2-(5-hexyl-2,4-dihydroxyphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(2,6-dimethyl-4-pyrimidinyl)-4-[2-(5-hexyl-2,4-dihydroxyphenyl)diazenyl]-
• N-(2,6-dimethylpyrimidin-4-yl)-4-[2-(3-hexyl-4-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]benzenesulfonamide
• AC1NTHIQ
• AG-E-97334
• Benzenesulfonamide,N-(2,6-dimethyl-4-pyrimidinyl)-p-[(5-hexyl-2,4-dihydroxyphenyl)azo]- (8CI)
• CTK4G3880
• N-(2,6-dimethyl-pyrimidin-4-yl)-4-(5-hexyl-2,4-dihydroxy-phenylazo)-benzenesulfonamid
• N-(2,6-DIMETHYLPYRIMIDIN-4-YL)-4-[2-(3-HEXYL-4-HYDROXY-6-OXO-1-CYCLOHEXA-2,4-DIENYLIDENE)HYDRAZINYL]BENZENESULFONAMIDE
• NSC114412
• 29822-14-8
• N-(2,6-Dimethylpyrimidin-4-yl)-4-[2-(3-hexyl-4-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]benzene-1-sulfonamide
• DTXSID20419059
• NSC-114412
• N-(2,6-Dimethylpyrimidin-4-yl)-4-((5-hexyl-2,4-dihydroxyphenyl)diazenyl)benzenesulfonamide

• Inchi： 1S/C24H29N5O4S/c1-4-5-6-7-8-18-14-21(23(31)15-22(18)30)28-27-19-9-11-20(12-10-19)34(32,33)29-24-13-16(2)25-17(3)26-24/h9-15,30-31H,4-8H2,1-3H3,(H,25,26,29)/b28-27+
• InChI Key： BQOPZZKSXKNQIW-BYYHNAKLSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C(=CC(=C(C=1)CCCCCC)O)O)(NC1C=C(C)N=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 483.19427
• Monoisotopic Mass: 483.194025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 142
• XLogP3: 5.9

Experimental Properties

• Density: 1.31
• Boiling Point: 631.6°Cat760mmHg
• Flash Point: 335.8°C
• Refractive Index: 1.632
• PSA: 133.64
• LogP: 6.99740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes